Cas no 2171965-17-4 (2-(3-fluoro-2-hydroxypropyl)-5-methyl-1lambda6,2,5-thiadiazolidine-1,1-dione)

• Product Name: 2-(3-fluoro-2-hydroxypropyl)-5-methyl-1lambda6,2,5-thiadiazolidine-1,1-dione
• CAS No: 2171965-17-4
• MF: C₆H₁₃FN₂O₃S
• MW: 212.242423772812
• CID: 6556079
• PubChem ID: 165876460
• Update Time: 2025-07-02

2-(3-fluoro-2-hydroxypropyl)-5-methyl-1lambda6,2,5-thiadiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2-hydroxypropyl)-5-methyl-1lambda6,2,5-thiadiazolidine-1,1-dione
• 2171965-17-4
• EN300-1650194

• Inchi： 1S/C6H13FN2O3S/c1-8-2-3-9(13(8,11)12)5-6(10)4-7/h6,10H,2-5H2,1H3
• InChI Key： SMOFEJWYHZQCGJ-UHFFFAOYSA-N
• SMILES： S1(N(C)CCN1CC(CF)O)(=O)=O

Computed Properties

• Exact Mass: 212.06309162g/mol
• Monoisotopic Mass: 212.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 69.2Ų

Additional information on 2-(3-fluoro-2-hydroxypropyl)-5-methyl-1lambda6,2,5-thiadiazolidine-1,1-dione

Recent Advances in the Study of 2-(3-fluoro-2-hydroxypropyl)-5-methyl-1lambda6,2,5-thiadiazolidine-1,1-dione (CAS: 2171965-17-4)

The compound 2-(3-fluoro-2-hydroxypropyl)-5-methyl-1lambda6,2,5-thiadiazolidine-1,1-dione (CAS: 2171965-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiadiazolidine-1,1-dione core and fluoro-hydroxypropyl side chain, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential in treating various diseases.

One of the key findings in recent research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 2-(3-fluoro-2-hydroxypropyl)-5-methyl-1lambda6,2,5-thiadiazolidine-1,1-dione effectively targets and modulates the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the biosynthesis of pro-inflammatory prostaglandins. This inhibition suggests potential applications in the development of novel anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's pharmacokinetic properties have revealed favorable bioavailability and metabolic stability. Advanced computational modeling and molecular dynamics simulations have provided insights into the compound's binding affinity and interaction with target proteins, facilitating the design of derivatives with enhanced efficacy. These studies underscore the importance of structural modifications to improve drug-like properties while maintaining therapeutic potency.

In addition to its anti-inflammatory potential, recent preclinical studies have explored the compound's role in oncology. Preliminary data indicate that 2-(3-fluoro-2-hydroxypropyl)-5-methyl-1lambda6,2,5-thiadiazolidine-1,1-dione may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. The mechanism appears to involve the induction of apoptosis and inhibition of angiogenesis, highlighting its potential as a multi-targeted anticancer agent. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthetic routes for producing 2-(3-fluoro-2-hydroxypropyl)-5-methyl-1lambda6,2,5-thiadiazolidine-1,1-dione have also been refined in recent years. Researchers have developed more efficient and scalable methods, reducing the number of steps and improving overall yield. These advancements are critical for facilitating large-scale production and enabling future clinical trials. Notably, the use of green chemistry principles in the synthesis process has minimized environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects, long-term toxicity, and formulation stability need to be addressed through rigorous testing and optimization. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, 2-(3-fluoro-2-hydroxypropyl)-5-methyl-1lambda6,2,5-thiadiazolidine-1,1-dione (CAS: 2171965-17-4) represents a compelling candidate for further investigation in drug development. Its dual role as an anti-inflammatory and anticancer agent, coupled with improved synthetic accessibility, positions it as a molecule of significant interest. Future research should focus on expanding its therapeutic indications, optimizing its pharmacological profile, and advancing it through preclinical and clinical stages to realize its full potential in medicine.